Cas no 54145-18-5 (4-Bromo-2-methoxyphenyl acetate)

• Product Name: 4-Bromo-2-methoxyphenyl acetate
• CAS No: 54145-18-5
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• MDL: MFCD23133068
• CID: 5019876
• Update Time: 2026-02-28

4-Bromo-2-methoxyphenyl acetate Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methoxyphenyl acetate
• (4-bromo-2-methoxyphenyl) acetate
• 4-Bromoguaiacol, acetate
• 4-Bromo-2-methoxyphenyl acetate;

• MDL： MFCD23133068
• Inchi： 1S/C9H9BrO3/c1-6(11)13-8-4-3-7(10)5-9(8)12-2/h3-5H,1-2H3
• InChI Key： GCNWECQSWKBEGV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)OC(C)=O

Computed Properties

• Exact Mass: 243.974
• Monoisotopic Mass: 243.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 4-Bromo-2-methoxyphenyl acetate

Professional Introduction to 4-Bromo-2-methoxyphenyl acetate (CAS No. 54145-18-5)

4-Bromo-2-methoxyphenyl acetate, identified by the Chemical Abstracts Service Number (CAS No.) 54145-18-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of aryl acetates, characterized by a phenolic group substituted with a bromine atom and a methoxy group, linked to an acetic acid moiety. The structural features of 4-Bromo-2-methoxyphenyl acetate make it a versatile intermediate in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals.

The molecular structure of 4-Bromo-2-methoxyphenyl acetate consists of a benzene ring substituted at the 2-position with a methoxy group (-OCH₃) and at the 4-position with a bromine atom (-Br). The presence of these functional groups imparts unique reactivity, making it a valuable building block for further chemical modifications. The acetic acid ester group (-COOCH₃) at the 3-position enhances its solubility in various organic solvents, facilitating its use in synthetic protocols.

In recent years, 4-Bromo-2-methoxyphenyl acetate has garnered attention in the pharmaceutical industry due to its potential applications in drug discovery. Its brominated aromatic ring is particularly attractive for medicinal chemists seeking to develop novel bioactive molecules. The bromine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

One of the most compelling aspects of 4-Bromo-2-methoxyphenyl acetate is its role as a precursor in synthesizing small molecule inhibitors targeting various biological pathways. For instance, derivatives of this compound have been explored as potential kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The methoxy group at the 2-position can be readily modified to introduce additional pharmacophores, enhancing binding affinity and selectivity towards specific therapeutic targets.

Recent studies have highlighted the utility of 4-Bromo-2-methoxyphenyl acetate in the development of antiviral agents. Researchers have demonstrated that structurally related compounds derived from this scaffold exhibit inhibitory activity against viral proteases and polymerases. The bromine atom facilitates further derivatization, allowing chemists to fine-tune the properties of these molecules for optimal antiviral efficacy. These findings underscore the importance of 4-Bromo-2-methoxyphenyl acetate as a key intermediate in antiviral drug discovery.

The agrochemical sector has also benefited from the use of 4-Bromo-2-methoxyphenyl acetate. Its structural motifs are found in several herbicides and fungicides that exhibit potent activity against plant pathogens. The ability to modify the aromatic ring and ester group provides chemists with a rich palette of structural variations to optimize biological activity while minimizing environmental impact. This aligns with global efforts to develop sustainable agricultural practices.

From a synthetic chemistry perspective, 4-Bromo-2-methoxyphenyl acetate serves as a versatile platform for exploring new reaction methodologies. Its reactivity allows for diverse transformations, including nucleophilic aromatic substitution, metal-catalyzed coupling reactions, and oxidation processes. These reactions are fundamental to constructing complex organic molecules and have broad applications beyond pharmaceuticals and agrochemicals.

The industrial production of 4-Bromo-2-methoxyphenyl acetate typically involves multi-step synthetic routes starting from commercially available precursors such as anisole (methoxybenzene) and bromobenzene. Advances in catalytic processes have improved the efficiency and scalability of these syntheses, making 4-Bromo-2-methoxyphenyl acetate more accessible for research and commercial applications. Such developments underscore the compound's significance in modern chemical manufacturing.

In conclusion, 4-Bromo-2-methoxyphenyl acetate (CAS No. 54145-18-5) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features enable diverse functionalizations, making it an indispensable intermediate for drug discovery and material science research. As scientific understanding advances, the utility of this compound is expected to expand further, driving innovation in multiple sectors.